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Compound of Interest

Compound Name: 7-Deoxyloganic acid

Cat. No.: B1227630 Get Quote

An In-depth Technical Guide to 7-Deoxyloganic Acid

This guide provides a comprehensive overview of 7-deoxyloganic acid, a pivotal iridoid

monoterpene in the biosynthesis of numerous high-value plant-specialized metabolites. It is

intended for researchers, scientists, and professionals in the fields of natural product chemistry,

plant biochemistry, and drug development.

Chemical Structure and Properties
7-Deoxyloganic acid, with the systematic IUPAC name (1S,4aS,7S,7aR)-1-(β-D-

Glucopyranosyloxy)-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylic acid, is

a glycoside composed of the iridoid aglycone, 7-deoxyloganetic acid, and a β-D-glucose unit.[1]

[2] As an iridoid, it possesses the characteristic cyclopentanopyran ring system. It is a key

intermediate in the biosynthesis of secologanin, which is a precursor to thousands of

monoterpenoid indole alkaloids (MIAs), including the anticancer agents vinblastine and

vincristine.[2]
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Identifier Value

CAS Number 22487-36-1[1]

PubChem CID 443322

ChEBI ID CHEBI:2260

InChI Key DSXFHNSGLYXPNG-YDYVGBNJSA-N[1]

SMILES

C[C@H]1CC[C@H]2[C@@H]1--INVALID-LINK-

-O[C@H]3--INVALID-LINK--

CO)O)O">C@@HO[1]

Physicochemical Properties
Property Value

Molecular Formula C₁₆H₂₄O₉[1]

Molar Mass 360.36 g/mol [1]

Appearance White solid (typical for isolated iridoids)

Solubility
Soluble in water and polar organic solvents like

methanol and ethanol

Biological Role Plant metabolite[3]

Spectroscopic Data
The complete assignment of ¹H and ¹³C NMR spectra for 7-deoxyloganic acid has been

reported in various deuterated solvents, providing a definitive method for its identification. A

single-crystal X-ray diffraction analysis of its tetraacetate derivative has also been performed to

confirm its stereochemistry. The following table summarizes the ¹H and ¹³C NMR chemical

shifts as reported for a CD₃OD solution.

Table 1: ¹H and ¹³C NMR Spectroscopic Data for 7-Deoxyloganic Acid in CD₃OD (Data

sourced from Teng, R. W., et al., Magn Reson Chem, 2005)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/publication/373257302_Miliutine_A_acid_a_new_cyclofarnesane_sesquiterpene_from_the_stems_of_Miliusa_velutina
https://www.researchgate.net/publication/373257302_Miliutine_A_acid_a_new_cyclofarnesane_sesquiterpene_from_the_stems_of_Miliusa_velutina
https://www.researchgate.net/publication/373257302_Miliutine_A_acid_a_new_cyclofarnesane_sesquiterpene_from_the_stems_of_Miliusa_velutina
https://www.researchgate.net/publication/373257302_Miliutine_A_acid_a_new_cyclofarnesane_sesquiterpene_from_the_stems_of_Miliusa_velutina
https://www.researchgate.net/publication/373257302_Miliutine_A_acid_a_new_cyclofarnesane_sesquiterpene_from_the_stems_of_Miliusa_velutina
https://www.researchgate.net/scientific-contributions/Rong-Wei-Teng-2196224728
https://www.benchchem.com/product/b1227630?utm_src=pdf-body
https://www.benchchem.com/product/b1227630?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position ¹³C (δ, ppm)
¹H (δ, ppm, multiplicity, J
in Hz)

Aglycone

1 95.2 5.58 (d, 2.0)

3 152.1 7.45 (s)

4 112.5

5 31.8 2.95 (m)

6 27.5 1.85 (m), 1.65 (m)

7 42.1 2.10 (m)

8 46.5 2.25 (m)

9 34.1 2.40 (m)

10 (CH₃) 13.2 1.05 (d, 7.0)

11 (COOH) 170.1

Glucose

1' 100.2 4.75 (d, 8.0)

2' 74.8 3.20 (dd, 8.0, 9.0)

3' 77.9 3.35 (t, 9.0)

4' 71.6 3.28 (t, 9.0)

5' 78.1 3.30 (m)

6' 62.8
3.85 (dd, 2.0, 12.0), 3.68 (dd,

5.5, 12.0)

Biosynthesis and Biological Role
7-Deoxyloganic acid is a central intermediate in the iridoid pathway, which originates from

geranyl pyrophosphate (GPP). Its formation and subsequent conversion are critical for the
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production of secoiridoids and MIAs in various plant species, most notably Catharanthus

roseus (Madagascar periwinkle).

Biosynthetic Pathway
The biosynthesis proceeds through the following key steps:

Formation of 7-Deoxyloganetic Acid: The pathway begins with the monoterpene geraniol.

Through a series of reactions including hydroxylation, oxidation, and cyclization, the iridoid

scaffold is formed. The intermediate nepetalactol is then oxidized in three successive steps

by the cytochrome P450 enzyme Iridoid Oxidase (IO), also known as 7-Deoxyloganetic Acid

Synthase (7DLS), to yield 7-deoxyloganetic acid.[4][5]

Glucosylation: 7-deoxyloganetic acid is glucosylated at the C1-hydroxyl group by the enzyme

7-deoxyloganetic acid glucosyltransferase (7-DLGT), using UDP-glucose as the sugar donor,

to produce 7-deoxyloganic acid.[2][4]

Hydroxylation: 7-deoxyloganic acid is then hydroxylated at the C7 position by 7-
deoxyloganic acid hydroxylase (7-DLH), another cytochrome P450 enzyme, to form loganic

acid.[2]

Downstream Conversion: Loganic acid is further metabolized to secologanin, the direct

precursor for the synthesis of MIAs.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://en.wikipedia.org/wiki/7-Deoxyloganetic_acid
https://www.researchgate.net/publication/260441492_7-Deoxyloganetic_acid_synthase_catalyzes_a_key_3_step_oxidation_to_form_7-deoxyloganetic_acid_in_Catharanthus_roseus_iridoid_biosynthesis
https://www.benchchem.com/product/b1227630?utm_src=pdf-body
https://en.wikipedia.org/wiki/7-Deoxyloganic_acid
https://en.wikipedia.org/wiki/7-Deoxyloganetic_acid
https://www.benchchem.com/product/b1227630?utm_src=pdf-body
https://www.benchchem.com/product/b1227630?utm_src=pdf-body
https://www.benchchem.com/product/b1227630?utm_src=pdf-body
https://en.wikipedia.org/wiki/7-Deoxyloganic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Geraniol NepetalactolMultiple Steps Iridoid Oxidase (IO) /
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(e.g., LAMT, SLS) Secologanin / MIAs

Vector Construction

Agro-infiltration

Analysis

Select Target Gene
(e.g., 7-DLH)

Amplify Gene Fragment
(~300 bp) by PCR

Clone Fragment into
TRV-based VIGS Vector

(pTRV2)

Transform pTRV2-Target
and pTRV1 into

Agrobacterium tumefaciens

Co-culture both strains

Infiltrate young
C. roseus plants

Grow plants for
2-4 weeks

Harvest tissues from
silenced & control plants

Analyze Gene Expression
(qRT-PCR)

RNA

Analyze Metabolite Profile
(LC-MS)

Metabolites

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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